Cas no 658-78-6 (4-Nitrophenyl trifluoroacetate)
658-78-6 structure
Product Name:4-Nitrophenyl trifluoroacetate
CAS No:658-78-6
MF:C8H4F3NO4
MW:235.116872787476
MDL:MFCD00007324
CID:39460
PubChem ID:87576553
Update Time:2025-04-18
4-Nitrophenyl trifluoroacetate Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitrophenyl 2,2,2-trifluoroacetate
- 4-Nitrophenyl Trifluoroacetate
- (4-nitrophenyl) 2,2,2-trifluoroacetate
- p-Nitrophenyltrifuoroacetate
- TFAONP
- Trifluoroacetic Acid 4-Nitrophenyl Ester
- DTXSID7060960
- SY032662
- 658-78-6
- FT-0619257
- NSC93909
- Trifluoroacetic acid, 4-nitrophenyl ester
- J-515882
- NS00035923
- NSC 93909
- Acetic acid, trifluoro-, p-nitrophenyl ester
- p-Nitrophenyl trifluoroacetate
- UNII-H23CZQ62HC
- SCHEMBL14080952
- H10172
- SCHEMBL734833
- 4-Nitrophenyl trifluoroacetate, 99%
- Acetic acid, trifluoro-, 4-nitrophenyl ester
- A8912
- p-Nitrophenyl trifuoroacetate
- EINECS 211-524-6
- AC-12833
- Acetic acid, 2,2,2-trifluoro-, 4-nitrophenyl ester
- NSC-93909
- Trifluoroacetic acid p-nitrophenyl ester
- MFCD00007324
- CS-W010332
- T0681
- p-NITROPHENYLTRIFLUOROACETATE
- 2-METHYLBIPHENYL-3-CARBOXYLICACID
- AKOS015852763
- GS-3518
- H23CZQ62HC
- 4-Nitrophenyl2,2,2-trifluoroacetate
- 4-Nitrophenyl-trifluoroacetate
- p-Nitrophenyl trifluroacetate
- AMY24743
- DTXCID4044660
- 211-524-6
- 4-Nitrophenyl trifluoroacetate
-
- MDL： MFCD00007324
- Inchi： 1S/C8H4F3NO4/c9-8(10,11)7(13)16-6-3-1-5(2-4-6)12(14)15/h1-4H
- InChI Key： JFOIBTLTZWOAIC-UHFFFAOYSA-N
- SMILES： FC(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 235.00900
- Monoisotopic Mass: 235.009242
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 72.1
Experimental Properties
- Color/Form: Not determined
- Density: 1.5675 (estimate)
- Melting Point: 35.0 to 39.0 deg-C
- Boiling Point: 140°C/4mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: 1.486
- PSA: 72.12000
- LogP: 2.58570
- Solubility: Not determined
- Sensitiveness: Sensitive to humidity
4-Nitrophenyl trifluoroacetate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：2811
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26
- FLUKA BRAND F CODES：21
-
Hazardous Material Identification：
- Safety Term：8
- Packing Group：III
- Risk Phrases：R36/37/38
- HazardClass：8
- PackingGroup：III
- TSCA：Yes
- Storage Condition：Sealed in dry,2-8°C
- Packing Group：III
- Hazard Level：8
4-Nitrophenyl trifluoroacetate Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
4-Nitrophenyl trifluoroacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 038190-5g |
4-Nitrophenyl trifluoroacetate |
658-78-6 | 98% | 5g |
￡13.00 | 2022-02-28 | |
| Fluorochem | 038190-25g |
4-Nitrophenyl trifluoroacetate |
658-78-6 | 98% | 25g |
￡34.00 | 2022-02-28 | |
| Fluorochem | 038190-100g |
4-Nitrophenyl trifluoroacetate |
658-78-6 | 98% | 100g |
￡115.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N133543-1g |
4-Nitrophenyl trifluoroacetate |
658-78-6 | ≥98.0%(GC) | 1g |
¥53.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N133543-25g |
4-Nitrophenyl trifluoroacetate |
658-78-6 | ≥98.0%(GC) | 25g |
¥462.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N133543-5g |
4-Nitrophenyl trifluoroacetate |
658-78-6 | ≥98.0%(GC) | 5g |
¥115.90 | 2023-09-01 | |
| Chemenu | CM303754-1000g |
4-Nitrophenyl 2,2,2-trifluoroacetate |
658-78-6 | 95%+ | 1000g |
$959 | 2021-06-16 | |
| BAI LING WEI Technology Co., Ltd. | 402653-5G |
4-Nitrophenyl trifluoroacetate, 98% |
658-78-6 | 98% | 5G |
¥ 130 | 2021-07-08 | |
| TRC | N232605-1g |
4-Nitrophenyl trifluoroacetate |
658-78-6 | 1g |
$ 52.00 | 2023-09-06 | ||
| TRC | N232605-2.5g |
4-Nitrophenyl trifluoroacetate |
658-78-6 | 2.5g |
$ 69.00 | 2023-09-06 |
4-Nitrophenyl trifluoroacetate Related Literature
-
1. Catalysis in ester aminolysis in aprotic solvents. The amine-catalysed reaction of imidazole with 4-nitrophenyl trifluoroacetate in aqueous acetonitrileHelmi Neuvonen J. Chem. Soc. Perkin Trans. 2 1988 2051
-
2. Kinetics and mechanisms of reactions of pyridines and imidazoles with phenyl acetates and trifluoroacetates in aqueous acetonitrile with low content of water: nucleophilic and general base catalysis in ester hydrolysisHelmi Neuvonen J. Chem. Soc. Perkin Trans. 2 1987 159
-
3. Effect of the acyl group in the reaction of imidazole with acyl-substituted 4-nitrophenyl acetates in acetonitrile and in aqueous acetonitrile with a low water contentHelmi Neuvonen J. Chem. Soc. Perkin Trans. 2 1995 951
-
4. Neutral hydrolysis of substituted phenyl trifluoroacetates in water–acetonitrile mixtures with low content of waterHelmi Neuvonen J. Chem. Soc. Perkin Trans. 2 1986 1141
-
5. Neutral hydrolysis and imidazole-catalysed decomposition of bis(4-nitrophenyl) oxalate. 1,1′-Oxalyldiimidazole as an intermediateHelmi Neuvonen J. Chem. Soc. Perkin Trans. 2 1995 945
658-78-6 (4-Nitrophenyl trifluoroacetate) Related Products
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